Cas no 603944-26-9 (2-bromo- Phenylalanine, ethyl ester)

• Product Name: 2-bromo- Phenylalanine, ethyl ester
• CAS No: 603944-26-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6019972
• PubChem ID: 3302448
• Update Time: 2025-05-20

2-bromo- Phenylalanine, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-bromo- Phenylalanine, ethyl ester
• Ethyl 2-amino-3-(2-bromophenyl)propanoate
• Phenylalanine, 2-bromo-, ethyl ester
• 2-bromophenylalanine ethyl ester
• AKOS012259914
• DTXSID301302880
• EN300-766826
• SCHEMBL2152942
• 603944-26-9

• Inchi： 1S/C11H14BrNO2/c1-2-15-11(14)10(13)7-8-5-3-4-6-9(8)12/h3-6,10H,2,7,13H2,1H3/t10-/m0/s1
• InChI Key： SRZGZYFLLSBJSE-JTQLQIEISA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=CC=C1Br)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 333.1±27.0 °C(Predicted)
• pka: 6.92±0.33(Predicted)

Additional information on 2-bromo- Phenylalanine, ethyl ester

2-Bromo-Phenylalanine, Ethyl Ester (CAS No. 603944-26-9)

2-Bromo-Phenylalanine, Ethyl Ester, also known by its CAS number CAS No. 603944-26-9, is a brominated derivative of phenylalanine, an essential amino acid. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including drug discovery, biochemistry, and material science. The ethyl ester form of this compound adds to its versatility, making it a valuable tool in both academic and industrial research.

The structure of 2-Bromo-Phenylalanine, Ethyl Ester consists of a phenyl group attached to an alanine backbone, with a bromine atom substituted at the second position of the benzene ring. This substitution imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological systems. The ethyl ester group further enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

Recent studies have highlighted the potential of brominated phenylalanine derivatives as building blocks for the synthesis of complex molecules with bioactive properties. For instance, researchers have explored the use of 2-Bromo-Phenylalanine, Ethyl Ester in the development of peptide-based drugs targeting specific receptors or enzymes. The bromine atom serves as a reactive site for various chemical transformations, enabling the creation of diverse structures with tailored functionalities.

In addition to its role in drug discovery, CAS No. 603944-26-9 has been utilized in biochemical studies to investigate the effects of halogenation on amino acid behavior. By comparing the properties of brominated and non-brominated phenylalanine derivatives, scientists have gained insights into the role of halogens in modulating molecular interactions and stability. These findings have implications for understanding fundamental biological processes and designing more effective therapeutic agents.

The synthesis of 2-Bromo-Phenylalanine, Ethyl Ester typically involves multi-step reactions that include bromination of phenylalanine followed by esterification. Advances in synthetic chemistry have made these processes more efficient and scalable, facilitating their adoption in large-scale production. Moreover, the use of green chemistry principles in these syntheses has reduced environmental impact while maintaining high yields and purity.

In terms of applications beyond drug discovery, this compound has shown promise in material science as a precursor for functional polymers and coatings. The unique electronic properties imparted by the bromine atom can enhance the performance of materials in electronic devices or sensors. Researchers are actively exploring these possibilities to unlock new opportunities for industrial applications.

In conclusion, 2-Bromo-Phenylalanine, Ethyl Ester (CAS No. 603944-26-9) is a versatile compound with a wide range of potential uses across multiple disciplines. Its chemical structure provides a foundation for innovative research and development efforts aimed at addressing pressing challenges in medicine and materials science. As advancements continue to be made in synthetic methods and application studies, this compound is poised to play an increasingly important role in both academic and industrial settings.